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Compound of Interest

Compound Name: D-Glucose-13C,d

Cat. No.: B12404756

For researchers, scientists, and drug development professionals, the safe and efficient
handling of isotopically labeled compounds like D-Glucose-13C,d is paramount. While D-
Glucose-13C,d is not classified as a hazardous substance, adherence to proper laboratory
protocols is essential due to the lack of extensive toxicological data.[1][2] This guide provides
immediate safety, operational, and disposal information to ensure minimal risk and maintain
experimental integrity.

Personal Protective Equipment (PPE)

When handling D-Glucose-13C,d, a comprehensive approach to personal safety is
recommended. The following personal protective equipment should be utilized:

o Hand Protection: Wear suitable protective gloves.[1] Nitrile gloves are a common and
effective choice for handling non-hazardous powders.

o Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against
accidental splashes or dust particles.[1]

» Skin and Body Protection: A laboratory coat should be worn to prevent contamination of
personal clothing.[1] For tasks with a higher risk of dust generation, additional protective
clothing may be necessary.

o Respiratory Protection: In situations where dust may be generated, a NIOSH/CEN approved
respirator is advised.
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Physical and Chemical Properties

A summary of the key physical and chemical properties of D-Glucose-13C labeled compounds

is provided in the table below for easy reference.

Property Value

Molecular Formula C513CH1206

Molecular Weight Approximately 181.15 g/mol
Appearance White to off-white solid/powder
Melting Point 150 - 152 °C

Solubility Soluble in water

(Note: The exact molecular weight will vary depending on the specific isotopic labeling.)

Operational Plan: Step-by-Step Handling Protocol

A systematic workflow is critical for the safe and effective use of D-Glucose-13C,d in a
laboratory setting.

e Preparation:

o Ensure the work area, typically a chemical fume hood or a designated benchtop space, is

clean and uncluttered.
o Verify that all necessary PPE is readily available and in good condition.
o Have spill containment materials, such as absorbent pads, within easy reach.
e Handling:

o Before use, allow the container of D-Glucose-13C,d to reach room temperature to prevent
condensation.

o Open the container in a well-ventilated area to minimize potential inhalation of any fine

particles.
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o Use a spatula or other appropriate tool to carefully weigh the desired amount of the
compound on a calibrated balance. Avoid generating dust during this process.

o If preparing a solution, slowly add the powder to the solvent to prevent splashing.
o Post-Handling:

o Securely close the container of D-Glucose-13C,d after use.

o Clean all equipment and the work area thoroughly.

o Wash hands with soap and water after removing gloves.

Disposal Plan

Proper disposal of D-Glucose-13C,d and any associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Unused Product: Unused D-Glucose-13C,d should be disposed of as chemical waste. It is
recommended to contact a licensed professional waste disposal service. Do not dispose of it
down the drain.

o Contaminated Materials: Any materials, such as gloves, absorbent pads, or weighing paper,
that come into contact with D-Glucose-13C,d should be placed in a sealed, labeled
container for chemical waste disposal.

o Empty Containers: Empty containers should be rinsed with an appropriate solvent, and the
rinsate should be collected as chemical waste. The clean container can then be disposed of
according to laboratory and local regulations.
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Caption: Workflow for the safe handling of D-Glucose-13C,d.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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